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Compound of Interest

Compound Name: Sacubitrilat-d4

Cat. No.: B12417161

Audience: Researchers, scientists, and drug development professionals.

Introduction

Sacubitrilat-d4 is the deuterated form of Sacubitrilat, the active metabolite of the neprilysin
inhibitor Sacubitril. Due to its isotopic labeling, Sacubitrilat-d4 serves as an ideal internal
standard for quantitative bioanalytical assays, such as those employing liquid chromatography-
tandem mass spectrometry (LC-MS/MS), for the determination of Sacubitrilat in biological
matrices.[1][2][3] Accurate preparation of a stock solution is the foundational step for reliable
and reproducible experimental results. This document provides a detailed protocol for the
preparation, handling, and storage of Sacubitrilat-d4 stock solutions.

Physicochemical and Storage Data

Proper handling and storage of Sacubitrilat-d4 are crucial for maintaining its integrity and
ensuring the accuracy of subsequent experiments. The following tables summarize key
gquantitative data regarding the physical properties, recommended storage conditions, and
solubility of Sacubitrilat-d4.

Table 1: Physical and Chemical Properties of Sacubitrilat-d4
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Property Value Reference
Molecular Formula C22H21D4aNOs [1114]
Molecular Weight 387.46 g/mol [1][4]
Appearance White to off-white solid [1]
Unlabeled CAS No. 149709-44-4 [1][4]
Table 2: Recommended Storage Conditions
Storage ]
Form Duration Reference
Temperature
Solid (Powder) -20°C 3 years [1]
4°C 2 years [1]
2-8°C Long-term [4]
In Solvent -80°C 6 months [1][5]
-20°C 1 month [1][5]
Table 3: Solubility Information
Solvent Concentration Notes Reference

Dimethyl Sulfoxide
(DMSO)

100 mg/mL (258.09
mM)

Ultrasonic assistance
is recommended. Use
of newly opened,
anhydrous DMSO is

advised as the solvent

[1]

is hygroscopic.

Acetonitrile:DMSO
(1:9, viv)

Not specified

Used for preparing
stock solutions for LC-  [2]
MS/MS applications.
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Experimental Protocol: Stock Solution Preparation
(10 mM in DMSO)

This protocol details the steps for preparing a 10 mM stock solution of Sacubitrilat-d4 in
DMSO.

Materials and Equipment:

e Sacubitrilat-d4 solid powder

e Anhydrous Dimethyl Sulfoxide (DMSO), newly opened

o Analytical balance

e Microcentrifuge tubes or amber glass vials

o Calibrated micropipettes

e Vortex mixer

» Ultrasonic water bath

o Personal Protective Equipment (PPE): safety glasses, gloves, lab coat
Procedure:

» Equilibration: Before opening, allow the vial of Sacubitrilat-d4 powder to equilibrate to room
temperature for a minimum of 60 minutes. This prevents condensation of atmospheric
moisture onto the hygroscopic compound.

» Weighing: Tare the analytical balance with a clean, empty microcentrifuge tube. Carefully
weigh the desired amount of Sacubitrilat-d4 powder. For example, to prepare 1 mL of a 10
mM stock solution, weigh out 3.87 mg of the compound.

o Solvent Addition: Using a calibrated micropipette, add the calculated volume of DMSO to the
tube containing the Sacubitrilat-d4 powder. Based on the molecular weight of 387.46 g/mol
, the volume of DMSO required can be calculated using the formula:
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Volume (L) = Mass (g) / (Molecular Weight ( g/mol ) x Concentration (mol/L))

For 3.87 mg to make a 10 mM solution: Volume (mL) = (3.87 mg / 387.46 mg/mmol) / 10
mmol/L = 1.0 mL

Table 4. Example Volumes for Preparing Sacubitrilat-d4 Stock Solutions

Desired Concentration Mass of Sacubitrilat-d4 Volume of DMSO
1 mM 1mg 2.58 mL

5 mM 5 mg 2.58 mL

10 mM 10 mg 2.58 mL

10 mM 1 mg 0.258 mL

» Dissolution: Tightly cap the tube and vortex thoroughly for 30-60 seconds. To ensure
complete dissolution, place the tube in an ultrasonic water bath for 5-10 minutes.[1] Visually
inspect the solution to confirm that no solid particles remain.

» Aliquoting and Storage: To prevent degradation from repeated freeze-thaw cycles, it is highly
recommended to aliquot the stock solution into smaller, single-use volumes in tightly sealed
vials.[1][5]

o Storage: Store the aliquots at -80°C for long-term stability (up to 6 months) or at -20°C for
short-term use (up to 1 month).[1][5] Ensure vials are clearly labeled with the compound
name, concentration, solvent, and preparation date.

Workflow Visualization

The following diagram illustrates the key steps in the preparation of a Sacubitrilat-d4 stock
solution.

© 2025 BenchChem. All rights reserved. 417 Tech Support


https://www.benchchem.com/product/b12417161?utm_src=pdf-body
https://www.medchemexpress.com/sacubitrilat-d4.html
https://www.medchemexpress.com/sacubitrilat-d4.html
https://www.medchemexpress.com/sacubitril-d4.html
https://www.medchemexpress.com/sacubitrilat-d4.html
https://www.medchemexpress.com/sacubitril-d4.html
https://www.benchchem.com/product/b12417161?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12417161?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Preparation Phase

1. Equilibrate Vial
to Room Temperature

0 min

2. Weigh Sacubitrilat-d4
Powder

i

3. Add Anhydrous
DMSO

Dissolution Phase

Storage Phase

Click to download full resolution via product page

Caption: Workflow for Sacubitrilat-d4 Stock Solution Preparation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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